Cas no 1805012-41-2 (3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1805012-41-2
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4843146
• Update Time: 2025-10-28

3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-3-2-4(18-8(11,12)13)5(6(9)10)7(14-3)15(16)17/h2,6H,1H3
• InChI Key： PQYJHRIMEFOHOH-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C)=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805012-41-2)

The compound 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805012-41-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. Its unique molecular structure, featuring a difluoromethyl group, a nitro substituent, and a trifluoromethoxy moiety, makes it a valuable building block for the synthesis of advanced crop protection agents and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its enhanced stability and selective reactivity.

In recent years, the demand for fluorinated pyridine compounds like 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine has surged, driven by the growing need for sustainable agriculture solutions and precision chemistry. This compound is particularly relevant in the development of next-generation pesticides, where its fluorine-rich structure contributes to improved pest resistance and environmental compatibility. As the agricultural sector faces challenges such as climate change and pest resistance evolution, innovative chemicals like this are critical for ensuring food security.

The synthesis of 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine involves sophisticated organic chemistry techniques, including halogenation and nitration reactions. Its CAS No. 1805012-41-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's nitro group and trifluoromethoxy side chain are key to its bioactivity, enabling interactions with biological targets at the molecular level. This has led to its exploration in drug discovery for conditions requiring targeted therapies.

From an industrial perspective, 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine is valued for its scalable production potential. Manufacturers are investing in green chemistry approaches to minimize waste and energy consumption during its synthesis. The compound's thermal stability and solubility properties also make it suitable for formulation into various delivery systems, addressing user concerns about efficacy and safety.

In the context of scientific research, CAS No. 1805012-41-2 is frequently cited in studies exploring structure-activity relationships (SAR) of heterocyclic compounds. Its difluoromethyl and trifluoromethoxy groups are of particular interest due to their ability to modulate lipophilicity and metabolic stability, which are critical factors in lead optimization. These properties align with current trends in computational chemistry and AI-driven drug design, where researchers leverage machine learning to predict molecular behavior.

Environmental and regulatory considerations are also paramount when discussing 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine. Its biodegradability and ecotoxicological profile are under continuous evaluation to ensure compliance with global standards such as REACH and EPA guidelines. The compound's low persistence in soil and water systems positions it as a favorable alternative to traditional agrochemicals, resonating with the sustainability priorities of modern consumers.

Looking ahead, 3-(Difluoromethyl)-6-methyl-2-nitro-4-(trifluoromethoxy)pyridine is poised to play a pivotal role in addressing global agricultural challenges. Its integration into smart farming systems and precision agriculture tools highlights its versatility. As the scientific community continues to unlock its potential, this compound exemplifies the intersection of innovation, sustainability, and practical application in the chemical sciences.